Cas no 2680834-59-5 (tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate)

• Product Name: tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate
• CAS No: 2680834-59-5
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6315448
• PubChem ID: 165934257
• Update Time: 2025-10-28

tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate
• EN300-7029134
• 2680834-59-5

• Inchi： 1S/C18H27NO3/c1-17(2,3)22-16(20)19(13-15-9-5-4-6-10-15)14-18(21)11-7-8-12-18/h4-6,9-10,21H,7-8,11-14H2,1-3H3
• InChI Key： IONSGSMZUGRDJJ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate

tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate (CAS 2680834-59-5)

tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate, commonly referred to by its CAS number 2680834-59-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a benzyl-substituted amine moiety. The structure of this compound is characterized by its unique combination of functional groups, which makes it a versatile building block in synthetic chemistry.

The synthesis of tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, which is crucial for its application in drug discovery. The compound's structure allows for various modifications, making it a valuable intermediate in the development of bioactive molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under standard conditions has been well-documented, making it suitable for long-term storage and use in various chemical reactions. The compound's spectroscopic data, including NMR and IR spectra, have been extensively studied and are consistent with its proposed structure.

Recent studies have highlighted the potential of tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of complex natural product analogs, demonstrating its utility in total synthesis efforts. Additionally, this compound has been investigated as a potential lead for anti-inflammatory and anticancer agents due to its ability to modulate key cellular pathways.

One notable application of this compound is its use as a chiral auxiliary in asymmetric synthesis. By leveraging the stereochemical properties of the hydroxycyclopentane ring, chemists have successfully synthesized enantiomerically enriched products with high optical purity. This approach has been particularly useful in the development of pharmaceuticals where stereochemistry plays a critical role in biological activity.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate. Quantum mechanical calculations have revealed that the molecule's reactivity is influenced by the electron-donating effects of the tert-butyl group and the steric hindrance introduced by the benzyl substituent. These findings have guided the design of more efficient synthetic routes and improved reaction conditions.

In conclusion, tert-butyl N-benzyl-N-[(1-hydroxycyclopentyl)methyl]carbamate (CAS 2680834-59-5) stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a key player in drug discovery and chemical innovation. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.